Cas no 13126-42-6 ((14E)-octadec-14-enoic acid)

• Product Name: (14E)-octadec-14-enoic acid
• CAS No: 13126-42-6
• MF: C₁₈H₃₄O₂
• MW: 282.461366176605
• CID: 1227644
• PubChem ID: 15847269
• Update Time: 2025-04-26

(14E)-octadec-14-enoic acid Chemical and Physical Properties

Names and Identifiers

• (14E)-octadec-14-enoic acid
• 14-octadecenoic acid, (14E)-
• trans-14-Octadecenoic acid
• C18:1n-4
• (14E)-14-Octadecenoic Acid; (E)-14-Octadecenoic Acid; trans-14-Octadecenoic Acid; ?14-trans-Octadecenoic Acid;
• 18:1(14E)
• 13126-42-6
• 14E-octadecenoic acid
• (E)-octadec-14-enoic acid
• LMFA01030881
• SCHEMBL2324336
• JQBJOWDLTJOBRO-SNAWJCMRSA-N
• 14-Octadecenoic acid
• CHEBI:193173

• Inchi： 1S/C18H34O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h4-5H,2-3,6-17H2,1H3,(H,19,20)/b5-4+
• InChI Key： JQBJOWDLTJOBRO-SNAWJCMRSA-N
• SMILES： OC(CCCCCCCCCCCC/C=C/CCC)=O

Computed Properties

• Exact Mass: 282.255880323g/mol
• Monoisotopic Mass: 282.255880323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 0.9
• Boiling Point: 398.237°C at 760 mmHg
• Flash Point: 295.046°C
• Refractive Index: 1.467

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on (14E)-octadec-14-enoic acid

Introduction to (14E)-octadec-14-enoic Acid and Its Significance in Modern Research

(14E)-octadec-14-enoic acid, with the CAS number 13126-42-6, is a naturally occurring unsaturated fatty acid that has garnered significant attention in the field of biochemical and pharmaceutical research. This compound, characterized by its 18-carbon chain and a double bond at the 14th position, exhibits unique chemical and biological properties that make it a valuable subject of study. The increasing interest in this molecule stems from its potential applications in various therapeutic areas, including anti-inflammatory, antioxidant, and lipid metabolism modulation.

The structure of (14E)-octadec-14-enoic acid is reminiscent of other polyunsaturated fatty acids (PUFAs), but its specific positional isomerism imparts distinct functionalities. The presence of the double bond at the 14th carbon influences its reactivity and interaction with biological targets. This feature has been exploited in recent research to develop novel derivatives with enhanced pharmacological activity. For instance, studies have shown that modifications at this position can significantly alter the compound's bioavailability and therapeutic efficacy.

In recent years, the biochemical profile of (14E)-octadec-14-enoic acid has been extensively explored for its role in modulating cellular signaling pathways. Research indicates that this fatty acid can interact with various receptors and enzymes, leading to a cascade of physiological responses. One notable area of investigation is its potential role in inflammation regulation. Preclinical studies have demonstrated that (14E)-octadec-14-enoic acid can inhibit the production of pro-inflammatory cytokines, making it a promising candidate for developing anti-inflammatory drugs.

The pharmacokinetic properties of (14E)-octadec-14-enoic acid are also subjects of intense study. Its ability to cross the blood-brain barrier and exert effects on central nervous system (CNS) functions has opened new avenues for treating neurological disorders. Emerging research suggests that this compound may have neuroprotective properties, potentially aiding in the management of conditions such as Alzheimer's disease and Parkinson's disease. The exact mechanisms by which it exerts these effects are still under investigation, but initial findings are encouraging.

Beyond its therapeutic applications, (14E)-octadec-14-enoic acid has been studied for its role in lipid metabolism. It has been shown to influence cholesterol levels and improve insulin sensitivity, making it a candidate for managing metabolic syndromes. Additionally, its antioxidant properties have been highlighted in several studies, where it was found to scavenge free radicals and protect cells from oxidative damage. These findings underscore the multifaceted potential of this compound in promoting overall health and well-being.

The synthesis of derivatives of (14E)-octadec-14-enoic acid has also been a focus of research. Chemists have developed various synthetic routes to modify its structure while retaining or enhancing its biological activity. These derivatives are being tested for their efficacy in preclinical models, with some showing promising results in treating chronic diseases. The versatility of this molecule as a scaffold for drug development underscores its importance in modern pharmaceutical research.

The industrial significance of (14E)-octadec-14-enoic acid cannot be overstated. Its natural abundance in certain plant oils makes it an accessible starting material for large-scale production. Furthermore, advancements in biotechnological methods have enabled the efficient synthesis of this compound, reducing reliance on traditional extraction processes. This shift towards sustainable production methods aligns with global efforts to promote green chemistry and reduce environmental impact.

The regulatory landscape for compounds like (14E)-octadec-14-enoic acid is continually evolving. Regulatory bodies are increasingly focused on ensuring the safety and efficacy of new chemical entities entering the market. As such, comprehensive toxicological studies are essential before any therapeutic application can be approved. Researchers are working diligently to provide robust data supporting the use of this compound in various medical applications.

The future prospects for research on (14E)-octadec-14-enoic acid are bright. With ongoing studies exploring its mechanisms of action and potential therapeutic applications, this compound is poised to play a significant role in future medical treatments. Collaborative efforts between academia and industry are crucial to translating laboratory findings into clinical reality. As our understanding of this molecule grows, so too does its potential to improve human health.